Cas no 1101131-57-0 (methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate)

• Product Name: methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate
• CAS No: 1101131-57-0
• MF: C₁₈H₁₈N₂O₇
• MW: 374.344725131989
• CID: 6434826
• PubChem ID: 16805351
• Update Time: 2025-05-19

methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate
• methyl 2-[1-(8-methoxy-2-oxochromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate
• AKOS024481767
• methyl 2-(1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl)acetate
• AKOS000602719
• 1101131-57-0
• F3268-0147
• VU0608267-1

• Inchi： 1S/C18H18N2O7/c1-25-13-5-3-4-10-8-11(18(24)27-15(10)13)17(23)20-7-6-19-16(22)12(20)9-14(21)26-2/h3-5,8,12H,6-7,9H2,1-2H3,(H,19,22)
• InChI Key： LAOVTBQOYRIXLB-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)OC)N(C(C2C(=O)OC3C(=CC=CC=3C=2)OC)=O)CCN1

Computed Properties

• Exact Mass: 374.11140092g/mol
• Monoisotopic Mass: 374.11140092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 111Ų

Additional information on methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate

Methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate (CAS No. 1101131-57-0): A Comprehensive Overview

Methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate, identified by its CAS number 1101131-57-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development.

The compound belongs to a class of heterocyclic derivatives that incorporate both chromene and piperazine moieties. The chromene moiety, characterized by its 8-methoxy-2-oxo-2H-chromene structure, is known for its role in various pharmacological applications, including anti-inflammatory and antioxidant properties. The piperazine ring, on the other hand, is a common pharmacophore in drug design, contributing to the compound's potential interactions with biological targets.

In recent years, the synthesis and characterization of this compound have been the focus of several studies aimed at exploring its pharmacological profile. The ester functionality in the molecule, specifically the methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate moiety, suggests potential applications in modulating enzyme activities and receptor interactions. This has led to investigations into its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways.

One of the most compelling aspects of Methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-yl]acetate is its potential as a lead compound for drug discovery. The combination of the chromene and piperazine scaffolds provides a unique framework that can be modified to enhance specific biological activities. Researchers have been particularly interested in its ability to interact with targets involved in neurological disorders, given the well-documented role of piperazine derivatives in central nervous system (CNS) pharmacology.

Recent studies have demonstrated that derivatives of this compound exhibit promising effects on CNS-related pathways. For instance, modifications to the chromene moiety have shown potential in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the piperazine ring has been investigated for its potential role in modulating neurotransmitter systems, including serotonin and dopamine pathways, which are crucial for mood regulation and cognitive function.

The synthesis of Methyl 2-[1-(8-methoxy-2-oxo-2H-chromene-3-carbonyl)-3-oxopiperazin-2-y]acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ester group at the acetate position enhances solubility and bioavailability, making it more suitable for pharmaceutical applications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for drug development. Further studies are being conducted to optimize its pharmacokinetic profile by modifying substituents on the chromene and piperazine rings.

In conclusion, Methyl 2-[1-(8-methoxy-oxyo-oH-chromene-o-carbonyl)-3-o-piperazin-zyl]acetate (CAS No. 1101131-o7-o) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases affecting human health.